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Compound of Interest

Compound Name: 2',3'-cGAMP

Cat. No.: B15607238 Get Quote

Application Note & Protocol for the Production and Purification of 2',3'-cyclic Guanosine

Monophosphate-Adenosine Monophosphate (2',3'-cGAMP) from Bacterial Expression

Systems.

This document provides detailed protocols and application notes for the purification of 2',3'-
cGAMP, a critical second messenger in the cGAS-STING innate immunity pathway, from

bacterial expression systems. The methodologies outlined are intended for researchers,

scientists, and drug development professionals engaged in immunology, oncology, and vaccine

development.

Introduction
The cyclic dinucleotide 2',3'-cGAMP is a potent activator of the Stimulator of Interferon Genes

(STING) pathway, making it a key target for the development of novel immunotherapies and

vaccine adjuvants. While chemical synthesis is an option, it often suffers from low yields and

the use of organic solvents.[1][2][3][4] Bacterial expression systems offer a more sustainable

and efficient alternative for producing high-quality, biologically active 2',3'-cGAMP. This

document details two primary methodologies: a whole-cell biocatalysis approach utilizing

recombinant E. coli and an in vitro enzymatic synthesis using purified cGAS enzyme.

cGAS-STING Signaling Pathway
The enzyme cyclic GMP-AMP synthase (cGAS) acts as a cytosolic DNA sensor.[5][6][7] Upon

binding to double-stranded DNA (dsDNA), cGAS is activated and catalyzes the synthesis of
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2',3'-cGAMP from ATP and GTP.[6] This second messenger then binds to and activates

STING, an endoplasmic reticulum-resident protein, triggering a downstream signaling cascade

that leads to the production of type I interferons and other inflammatory cytokines. This innate

immune response is crucial for defense against viral and bacterial infections, as well as for anti-

tumor immunity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b15607238?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15607238?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

